Cas no 501005-88-5 (Methyl 1,3-Dimethyl-2,4,7-trioxo-1,2,3,4,7,8-hexahydropyrido2,3-dpyrimidine-6-carboxylate)

• Product Name: Methyl 1,3-Dimethyl-2,4,7-trioxo-1,2,3,4,7,8-hexahydropyrido2,3-dpyrimidine-6-carboxylate
• CAS No: 501005-88-5
• MF: C₁₁H₁₁N₃O₅
• MW: 265.222142457962
• MDL: MFCD19103637
• CID: 4714768
• Update Time: 2025-07-17

Methyl 1,3-Dimethyl-2,4,7-trioxo-1,2,3,4,7,8-hexahydropyrido2,3-dpyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1,3-dimethyl-2,4,7-trioxo-1,2,3,4,7,8-hexahydropyrido[2,3-d]pyrimidine-6-carboxylate
• NSC280311
• methyl 1,3-dimethyl-2,4,7-trioxo-8H-pyrido[2,3-d]pyrimidine-6-carboxylate
• STL482620
• T4881
• methyl 7-hydroxy-1,3-dimethyl-2,4-dioxo-pyrido[2,3-d]pyrimidine-6-carboxylate
• pyrido[2,3-d]pyrimidine-6-carboxylic acid, 1,2,3,4,7,8-hexahydro-1,3-dimethyl-2,4,7-trioxo-, methyl ester
• Methyl 1,3-Dimethyl-2,4,7-trioxo-1,2,3,4,7,8-hexahydropyrido2,3-dpyrimidine-6-carboxylate

• MDL： MFCD19103637
• Inchi： 1S/C11H11N3O5/c1-13-7-5(9(16)14(2)11(13)18)4-6(8(15)12-7)10(17)19-3/h4H,1-3H3,(H,12,15)
• InChI Key： PYSLFDMYTBJRRX-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=O)OC)C(NC=2N(C)C(N1C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 575
• Topological Polar Surface Area: 96

Methyl 1,3-Dimethyl-2,4,7-trioxo-1,2,3,4,7,8-hexahydropyrido2,3-dpyrimidine-6-carboxylate Security Information

• HazardClass：IRRITANT

Additional information on Methyl 1,3-Dimethyl-2,4,7-trioxo-1,2,3,4,7,8-hexahydropyrido2,3-dpyrimidine-6-carboxylate

Comprehensive Overview of Methyl 1,3-Dimethyl-2,4,7-trioxo-1,2,3,4,7,8-hexahydropyrido[2,3-d]pyrimidine-6-carboxylate (CAS No. 501005-88-5)

Methyl 1,3-Dimethyl-2,4,7-trioxo-1,2,3,4,7,8-hexahydropyrido[2,3-d]pyrimidine-6-carboxylate (CAS 501005-88-5) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a pyrido[2,3-d]pyrimidine core, makes it a subject of interest for scientists exploring novel bioactive molecules. The compound's unique trioxo and hexahydro configurations contribute to its reactivity and functional versatility, aligning with current trends in drug discovery and green chemistry.

In recent years, the demand for highly functionalized heterocycles like Methyl 1,3-Dimethyl-2,4,7-trioxo-1,2,3,4,7,8-hexahydropyrido[2,3-d]pyrimidine-6-carboxylate has surged due to their applications in targeted therapy and sustainable agriculture. Researchers frequently search for its synthetic pathways, mechanism of action, and derivative optimization, reflecting its relevance in cutting-edge science. The compound's ester group (methyl carboxylate) further enhances its utility as a building block for molecular modifications.

From an industrial perspective, 501005-88-5 exemplifies the growing focus on atom-efficient synthesis and catalytic transformations. Its structural complexity challenges traditional synthetic methods, prompting innovations in microwave-assisted reactions and flow chemistry—topics trending in AI-driven research databases. Analytical techniques such as HPLC-MS and NMR spectroscopy are critical for characterizing this compound, addressing common queries about its purity validation and isolation protocols.

The environmental impact of synthesizing Methyl 1,3-Dimethyl-2,4,7-trioxo-1,2,3,4,7,8-hexahydropyrido[2,3-d]pyrimidine-6-carboxylate is another hot topic. Modern studies emphasize solvent-free conditions and biodegradable catalysts to align with ESG (Environmental, Social, and Governance) standards. This aligns with frequent searches for eco-friendly synthesis and waste reduction in chemical production.

In conclusion, CAS 501005-88-5 represents a nexus of medicinal chemistry, process innovation, and sustainability. Its multifaceted applications and research-driven demand underscore its importance in contemporary scientific discourse, making it a compelling subject for both academia and industry.